Cas no 1368688-79-2 (2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid)

• Product Name: 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid
• CAS No: 1368688-79-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD21875400
• CID: 4591484
• Update Time: 2025-06-08

2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(1-methylpropyl)-6-oxo-

• MDL： MFCD21875400
• Inchi： 1S/C9H12N2O3/c1-3-5(2)8-10-6(9(13)14)4-7(12)11-8/h4-5H,3H2,1-2H3,(H,13,14)(H,10,11,12)
• InChI Key： GKPYJXFEZRIUOD-UHFFFAOYSA-N
• SMILES： C1(C(C)CC)NC(=O)C=C(C(O)=O)N=1

Additional information on 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid (CAS No. 1368688-79-2)

2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid (CAS No. 1368688-79-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a hydroxypyrimidine core, which is a key scaffold in many bioactive molecules. Its sec-butyl substitution and carboxylic acid functional group enhance its potential for diverse applications, including drug development and material science. Researchers are increasingly exploring its role in modulating enzymatic activity and as a building block for novel heterocyclic compounds.

The growing interest in pyrimidine-based compounds like 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid aligns with current trends in green chemistry and sustainable synthesis. Many users search for "eco-friendly synthesis of pyrimidine derivatives" or "applications of hydroxypyrimidine in drug discovery," reflecting the demand for environmentally benign methodologies. This compound’s versatility makes it a candidate for catalysis and bioconjugation, topics frequently queried in academic and industrial forums. Its CAS No. 1368688-79-2 is often used as a unique identifier in patent literature and regulatory documents, underscoring its commercial relevance.

From a structural perspective, the hydroxypyrimidine moiety in 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid offers hydrogen-bonding capabilities, which are critical for molecular recognition in medicinal chemistry. Searches for "hydrogen-bonding motifs in drug design" or "pyrimidine carboxylic acid derivatives" highlight the compound’s relevance in rational drug design. Additionally, its sec-butyl group introduces steric effects that can influence binding affinity, a topic of interest in computational chemistry circles. The compound’s potential as a ligand or intermediate in metal-organic frameworks (MOFs) is another area gaining traction, as MOFs are widely studied for gas storage and catalysis.

In the context of agrochemical innovation, 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid has been explored for its herbicidal and fungicidal properties. Queries like "pyrimidine-based agrochemicals" or "mode of action of hydroxypyrimidine derivatives" reflect the agricultural sector’s focus on novel active ingredients. The compound’s carboxylic acid group allows for further derivatization, enabling the development of tailored formulations with improved efficacy and environmental safety. This adaptability resonates with the industry’s shift toward precision agriculture and reduced ecological footprints.

Analytical characterization of 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently searched in conjunction with "pyrimidine analysis methods." The compound’s stability under various pH conditions and thermal properties are also subjects of interest, particularly for formulation scientists. Recent publications have highlighted its compatibility with nanocarrier systems, addressing the demand for "advanced delivery systems for bioactive compounds."

In summary, 2-(sec-butyl)-6-hydroxypyrimidine-4-carboxylic acid (CAS No. 1368688-79-2) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its structural features align with contemporary research priorities, including sustainable chemistry and targeted therapeutics. As interest in heterocyclic chemistry continues to rise, this compound is poised to play a pivotal role in future innovations.